Cas no 393545-08-9 (9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester)

• Product Name: 9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester
• CAS No: 393545-08-9
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• CID: 1512247
• Update Time: 2024-08-24

9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester

• Inchi： 1S/C11H13ClN4O2/c1-2-18-8(17)4-3-5-16-7-15-9-10(12)13-6-14-11(9)16/h6-7H,2-5H2,1H3
• InChI Key： RZMRGZSJAFZVOW-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)N(CCCC(OCC)=O)C=1

Computed Properties

• Exact Mass: 268.07289

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 425.8±55.0 °C(Predicted)
• PSA: 69.9
• pka: 1.16±0.10(Predicted)